Cas no 221347-71-3 (5-Fluoro-1,3-benzoxazole)

5-Fluoro-1,3-benzoxazole Properties

Names and Identifiers

• 5-Fluorobenzo[d]oxazole
• 5-FLUOROBENZOXAZOLE
• 5-fluoro-1,3-benzoxazole
• 5-fluoranyl-1,3-benzoxazole
• Benzoxazole,5-fluoro
• EN300-387823
• PS-9099
• SCHEMBL1585861
• AKOS005259312
• CS-0060653
• A815961
• FT-0656737
• F15009
• DTXSID50601420
• 221347-71-3
• ZRMPAEOUOPNNPZ-UHFFFAOYSA-N
• MFCD08458151
• SY018733
• AB45629
• STL555260
• DB-029151
• BBL101464
• +Expand

• MDL： MFCD08458151
• InChIKey： ZRMPAEOUOPNNPZ-UHFFFAOYSA-N
• Inchi： 1S/C7H4FNO/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
• SMILES： C1=CC2=C(C=C1F)N=CO2

Computed Properties

• Exact Mass: 137.02800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.028
• Heavy Atom Count: 10
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 1.96690
• PSA: 26.03000
• Boiling Point: 188.2±13.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.8±0.3 mmHg at 25°C
• Flash Point: 67.6±19.8 °C
• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3

5-Fluoro-1,3-benzoxazole Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5-Fluoro-1,3-benzoxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%